Cas no 930556-34-6 (n-(2-Chloro-4-fluorophenyl)propionamide)

• Product Name: n-(2-Chloro-4-fluorophenyl)propionamide
• CAS No: 930556-34-6
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 6782613
• PubChem ID: 17426804
• Update Time: 2025-06-14

n-(2-Chloro-4-fluorophenyl)propionamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-4-fluorophenyl)propanamide
• MCULE-3497118183
• n-(2-Chloro-4-fluorophenyl)propionamide
• Z30833038
• CS-0296270
• 930556-34-6
• AKOS008922084

• Inchi： 1S/C9H9ClFNO/c1-2-9(13)12-8-4-3-6(11)5-7(8)10/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： BPDVBPKRTUCFQS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(CC)=O)F

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Additional information on n-(2-Chloro-4-fluorophenyl)propionamide

Comprehensive Analysis of N-(2-Chloro-4-fluorophenyl)propionamide (CAS 930556-34-6): Properties, Applications, and Industry Trends

N-(2-Chloro-4-fluorophenyl)propionamide (CAS 930556-34-6) is a specialized organic compound with growing relevance in pharmaceutical and agrochemical research. This halogenated amide derivative features a unique molecular structure combining a chloro-fluorophenyl moiety with a propionamide group, making it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS registry number 930556-34-6 serves as a universal identifier across scientific databases and regulatory documentation.

Recent advancements in structure-activity relationship (SAR) studies have highlighted the importance of halogenated aromatic amides like N-(2-Chloro-4-fluorophenyl)propionamide in drug discovery. The strategic placement of chlorine and fluorine atoms on the phenyl ring enhances molecular interactions with biological targets, while the propionamide side chain improves metabolic stability. These features align with current industry demands for next-generation pharmaceutical intermediates with optimized pharmacokinetic profiles.

The synthesis of CAS 930556-34-6 typically involves amide coupling reactions between 2-chloro-4-fluorobenzoic acid derivatives and propionyl chloride, followed by purification through recrystallization techniques. Analytical characterization via HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), meeting stringent requirements for GMP-compliant manufacturing processes. Researchers frequently search for "synthetic route for 930556-34-6" and "N-(2-Chloro-4-fluorophenyl)propionamide purity analysis," reflecting the compound's technical complexity.

In pharmaceutical applications, 930556-34-6 serves as a key building block for kinase inhibitor development, particularly in oncology research. Its molecular framework appears in several clinical-stage candidates targeting tyrosine kinase receptors. The compound's structure-property relationship also makes it valuable for designing crop protection agents, with patents demonstrating efficacy against fungal pathogens in agricultural settings.

Environmental and regulatory aspects of N-(2-Chloro-4-fluorophenyl)propionamide have gained attention, with researchers investigating its biodegradation pathways and ecotoxicological profile. Modern green chemistry approaches focus on developing sustainable synthetic methods for such intermediates, addressing concerns about pharmaceutical pollution in waterways. These topics frequently appear in searches like "environmental fate of halogenated amides" and "green synthesis of 930556-34-6."

The global market for fine chemical intermediates like CAS 930556-34-6 is projected to grow at 6.2% CAGR through 2030, driven by expanding contract research organizations and generic drug development. Supply chain analytics reveal increasing demand from Asia-Pacific manufacturers specializing in high-potency APIs. Industry reports often highlight the need for reliable quality control standards and regulatory documentation for such specialized compounds.

Emerging applications in material science have identified N-(2-Chloro-4-fluorophenyl)propionamide derivatives as potential monomers for high-performance polymers. The electron-withdrawing effects of its halogen substituents contribute to thermal stability in polyamide materials, sparking interest in "halogenated amides for polymer synthesis" among material scientists. This interdisciplinary potential positions the compound at the intersection of pharmaceutical and advanced material innovation.

Analytical challenges associated with 930556-34-6 include developing sensitive LC-MS/MS methods for trace detection and chiral separation techniques when working with optically active derivatives. Recent publications describe novel stationary phase modifications for improved chromatographic resolution of such halogenated aromatic compounds, addressing common search queries like "HPLC method for chloro-fluorophenyl amides."

Future research directions for CAS 930556-34-6 include exploration of its metabolite profiling in biological systems and development of continuous flow synthesis methods to enhance production efficiency. The compound's structural versatility continues to inspire medicinal chemists investigating targeted protein degradation strategies and fragment-based drug design, cementing its role in modern drug discovery pipelines.